Cas no 1835-51-4 (Aspartic acid, 4-methylester)

• Product Name: Aspartic acid, 4-methylester
• CAS No: 1835-51-4
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD09954617
• CID: 161904
• PubChem ID: 102699
• Update Time: 2025-04-19

Aspartic acid, 4-methylester Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, 4-methylester
• 4-Methyl hydrogen DL-aspartate
• 2-Amino-4-methoxy-4-oxobutanoic acid
• SY102003
• CAA17762
• 4-Methyl hydrogen aspartate
• AKOS015915320
• 4-Methyl hydrogen L-aspartate hydrochloride
• beta-Methyl L-aspartate hydrochloride
• FT-0650102
• 2-amino-succinic acid 4-methyl ester
• 4-Methyl hydrogen L-aspartate
• EINECS 240-880-5
• LS-13058
• EN300-34008
• Ethyl4-chloro-7-methoxy-3-quinolinecarboxylate
• 1835-51-4
• NSC-118508
• ASPARTIC ACID, (L)
• D-ASPARTIC ACID-BETA-METHYL ESTER
• (RS)-2-amino-3-methoxycarbonylpropionic acid
• DTXSID501310429
• L-Aspartic acid ?-methyl ester hydrochloride
• 4-Methyl hydrogen L-aspartate HCl
• NSC 118528
• SCHEMBL536243
• FT-0657142
• A815659
• EINECS 217-398-9
• A815306
• Aspartic acid, 4-methyl ester L-
• MFCD00055775
• Aspartic acid, 4-methyl ester
• NSC118508
• SY286468
• SBRYFUVVWOMLLP-UHFFFAOYSA-N
• 2-amino-4-methoxy-4-oxo-butanoic acid
• 3-ETHOXY-4-HYDROXYBENZYLALCOHOL
• H-D-Asp(OMe)-OH HCl
• MFCD06797583
• L-ASPARTIC ACID 4-METHYL ESTER

• MDL： MFCD09954617
• Inchi： 1S/C5H9NO4/c1-10-4(7)2-3(6)5(8)9/h3H,2,6H2,1H3,(H,8,9)
• InChI Key： SBRYFUVVWOMLLP-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives